Methyl 4-Fluoro-3-hydroxybenzoate

• IUPAC Name: methyl 4-fluoro-3-hydroxybenzoate
• InChI: InChI=1S/C8H7FO3/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4,10H,1H3
• InChI Key: CUGWNEOTLGLGDG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)O
• Molecular Formula: C8H7FO3
• DSSTOX Substance ID: DTXSID10475881
• Molecular Weight: 170.14 g/mol
• CAS RN: 214822-96-5

Description

Methyl 4-Fluoro-3-hydroxybenzoate is a chemical compound with the molecular formula C8H7FO3. It is commonly used in the synthesis of trisubstituted imidazole derivatives containing a 4-fluorophenyl group, a pyrimidine ring, and a CN- or CONH2-substituted benzyl moiety.

Synthesis Analysis

The synthesis of Methyl 4-Fluoro-3-hydroxybenzoate involves several steps. The compound is synthesized from the reaction of Methyl 4-fluorobenzoate with other reagents.

Molecular Structure Analysis

The molecular structure of Methyl 4-Fluoro-3-hydroxybenzoate consists of a benzene ring substituted with a fluorine atom, a hydroxyl group, and a methyl ester group. The average molecular mass is 170.138 Da.

Chemical Reactions Analysis

Methyl 4-Fluoro-3-hydroxybenzoate can participate in various chemical reactions. For instance, it can be used in the synthesis of trisubstituted imidazole derivatives.

Physical And Chemical Properties Analysis

Methyl 4-Fluoro-3-hydroxybenzoate is a solid at room temperature. It has a melting point range of 90.0 to 94.0 °C. The compound is soluble in methanol.

Scientific Research Applications

Crystal Structure and Theoretical Analysis

Methyl 4-hydroxybenzoate, known as methyl paraben, serves as an antimicrobial agent in various products. A study detailed the crystal structure of this compound, revealing a 3D framework formed through extensive intermolecular hydrogen bonding. The study combined experimental and computational approaches, including Hirshfeld surface analysis and quantum mechanical methods, to analyze the molecule's structure and interactions. This research provides insights into the compound's stability and reactivity, which are crucial for its applications in the pharmaceutical and cosmetic industries (Sharfalddin et al., 2020).

Fluorescent Sensing Applications

Methyl 4-Fluoro-3-hydroxybenzoate derivatives have been explored for their potential in sensing applications. A study reported the synthesis of a fluorogenic chemosensor based on this compound, demonstrating high selectivity and sensitivity towards Al³⁺ ions. This sensor showed a promising application in bio-imaging, specifically for detecting Al³⁺ in human cervical HeLa cancer cell lines, highlighting its potential utility in medical diagnostics and research (Ye et al., 2014).

Environmental and Microbial Studies

Research has also investigated the environmental and microbial interactions of fluorinated derivatives of Methyl 4-Fluoro-3-hydroxybenzoate. One study used fluorinated compounds to track the metabolic degradation pathways of m-Cresol in a methanogenic consortium, shedding light on the complex processes of microbial degradation. This research contributes to our understanding of environmental biodegradation and the potential impacts of fluorinated compounds on microbial ecosystems (Londry & Fedorak, 1993).

Enzymatic Studies

Enzymatic reactions involving Methyl 4-Fluoro-3-hydroxybenzoate have been studied to understand their biological transformations. A particular focus has been on 3-Hydroxybenzoate 4-hydroxylase from Pseudomonas testosteroni, which catalyzes the hydroxylation of 3-hydroxybenzoate to protocatechuate. This research provides valuable insights into the enzyme's substrate specificity and reaction mechanisms, which are relevant for biotechnological applications and the synthesis of complex organic compounds (Michalover et al., 1973).

Safety and Hazards

Methyl 4-Fluoro-3-hydroxybenzoate is classified as a potentially hazardous substance. It can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding dust formation, avoiding contact with skin, eyes, or clothing, and ensuring adequate ventilation.

Mechanism of Action

Target of Action

Methyl 4-Fluoro-3-hydroxybenzoate is a chemical compound with a specific structure

Mode of Action

The mode of action of Methyl 4-Fluoro-3-hydroxybenzoate is currently unknown due to the lack of scientific studies on this specific compound . The interaction of this compound with its potential targets and the resulting changes are subjects of ongoing research.

Synthesis routes and methods I

Procedure details

4-Fluoro-3-hydroxybenzoic acid (20.0 g, 0.13 mol) was dissolved in anhydrous methanol (160 mL), mixed with trimethyl orthoformate (25 mL) followed by the addition of concentrated H2SO4 (3 mL) and the reaction was heated to 40-55° C. overnight. Half of the solvent was removed in vacuo, the remaining solution was poured into an ice/H2O mixture and the product was extracted twice with diethyl ether. The combined ether phases were washed twice with H2O, treated with a cold solution of saturated NaHCO3, treated with brine, dried with MgSO4, filtered, and the solvent was removed in vacuo to give 21.6 g (99% yield) of a white solid as the title compound (mp 93.5-94.5° C.). Mass spectrum (70 eV) m/z (relative intensity) 170 (44, M+), 139 (100), 111 (83), 83 (83), 82 (16), 81 (11), 63 (11), 57 (24).

Synthesis routes and methods II

Procedure details

4-Fluoro-3-hydroxy-benzoic acid (24.7 g, 112.8 mmol) is dissolved in methanol (300 ml) and cooled to 0° C. Thionyl Chloride (15 ml) is added dropwise and the mixture then heated at 70° C. for 60 min. The reaction mixture is concentrated in vacuo, taken up in EtOAc and washed with saturated sodium bicarbonate solution followed by saturated brine. The organic layer is dried over sodium sulfate, filtered and concentrated under reduced pressure to afford the title compound as a white solid.